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For Researchers, Scientists, and Drug Development Professionals

Introduction
SB365, also known as Pulsatilla saponin D, is a natural compound isolated from Pulsatilla

koreana. It has demonstrated significant anti-cancer properties in various cancer cell lines.

These application notes provide a comprehensive overview of the mechanism of action of

SB365 and detailed protocols for its use in cell culture experiments to assess its therapeutic

potential.

Mechanism of Action
SB365 exerts its anti-cancer effects primarily through the induction of apoptosis and inhibition

of angiogenesis. The key signaling pathway modulated by SB365 is the PI3K/Akt/mTOR

pathway. By suppressing the phosphorylation of key components of this pathway, SB365

disrupts downstream signaling cascades that are crucial for cell survival, proliferation, and

angiogenesis.

Specifically, SB365 has been shown to:

Induce Apoptosis: SB365 treatment leads to an increase in the expression of pro-apoptotic

proteins such as Bax and cleaved caspase-3, and enhances the expression of cleaved poly

(ADP-ribose) polymerase (PARP). This results in characteristic apoptotic features like

nuclear condensation and fragmentation.
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Inhibit Angiogenesis: The compound decreases the expression of hypoxia-inducible factor-

1α (HIF-1α) and vascular endothelial growth factor (VEGF), both of which are critical for the

formation of new blood vessels that supply tumors.

Suppress Cell Growth and Migration: SB365 effectively inhibits the growth of cancer cells in

a dose-dependent manner and can also delay cell migration.

The inhibitory action of SB365 on the PI3K/Akt/mTOR pathway is a central mechanism

underlying these effects.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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